Cas no 709610-26-4 (1H-Pyrrole-2-carboxylicacid, 2,5-dihydro-4-methyl-, methyl ester, (2S)-)
709610-26-4 structure
Product Name:1H-Pyrrole-2-carboxylicacid, 2,5-dihydro-4-methyl-, methyl ester, (2S)-
CAS No:709610-26-4
MF:C7H11NO2
MW:141.167742013931
CID:557807
PubChem ID:45089931
Update Time:2025-04-19
1H-Pyrrole-2-carboxylicacid, 2,5-dihydro-4-methyl-, methyl ester, (2S)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-2-carboxylicacid, 2,5-dihydro-4-methyl-, methyl ester, (2S)-
- 1H-Pyrrole-2-carboxylicacid,2,5-dihydro-4-methyl-,methylester,(2S)-(9CI)
- 709610-26-4
- (S)-Methyl 4-methyl-2,5-dihydro-1H-pyrrole-2-carboxylate
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- Inchi: 1S/C7H11NO2/c1-5-3-6(8-4-5)7(9)10-2/h3,6,8H,4H2,1-2H3/t6-/m0/s1
- InChI Key: DFQWQKYJEJGGLX-LURJTMIESA-N
- SMILES: O(C)C([C@@H]1C=C(C)CN1)=O
Computed Properties
- Exact Mass: 141.079
- Monoisotopic Mass: 141.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3A^2
- XLogP3: 0.1
1H-Pyrrole-2-carboxylicacid, 2,5-dihydro-4-methyl-, methyl ester, (2S)- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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